Cas no 68239-19-0 (3-(tridecyloxy)propiononitrile)

• Product name: 3-(tridecyloxy)propiononitrile
• CAS No: 68239-19-0
• MF: C₁₆H₃₁NO
• MW: 253.42344
• CID: 969707
• PubChem ID: 109894

3-(tridecyloxy)propiononitrile Chemical and Physical Properties

Names and Identifiers

• 3-(tridecyloxy)propiononitrile
• 3-tridecoxypropanenitrile
• 3-(tridecyloxy)propanenitrile
• 3-(Tridecyloxy)propionitrile
• Propanenitrile, 3-(tridecyloxy)-
• 68610-36-6
• NS00036506
• EINECS 271-860-4
• 68239-19-0
• DTXSID8028422
• EINECS 269-431-1
• QNXKSVYXNGTPLX-UHFFFAOYSA-N

• Inchi： InChI=1S/C16H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-16-13-14-17/h2-13,15-16H2,1H3
• InChI Key： QNXKSVYXNGTPLX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCOCCC#N

Computed Properties

• Exact Mass: 253.24073
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų
• XLogP3: 5.9

Experimental Properties

• PSA: 33.02